Cas no 871329-54-3 ((4-tert-butyl-3-nitrophenyl)boronic acid)

• Product Name: (4-tert-butyl-3-nitrophenyl)boronic acid
• CAS No: 871329-54-3
• MF: C₁₀H₁₄BNO₄
• MW: 223.033463001251
• MDL: MFCD07363743
• CID: 719778
• PubChem ID: 44119650
• Update Time: 2025-04-19

(4-tert-butyl-3-nitrophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(tert-Butyl)-3-nitrophenyl)boronic acid
• 4-tert-Butyl-3-nitrobenzeneboronic acid
• (4-tert-butyl-3-nitrophenyl)boronic acid
• 4-tert-Butyl-3-nitrophenylboronic acid
• Boronic acid,B-[4-(1,1-dimethylethyl)-3-nitrophenyl]-
• AKOS015837957
• FT-0644977
• AB30670
• DTXSID80657354
• 871329-54-3
• EN300-1141808
• BS-25858
• 4-tert-butyl-3-nitrobenzeneboronicacid
• A841987
• MFCD07363743
• CS-0175381
• DB-016082

• MDL： MFCD07363743
• Inchi： 1S/C10H14BNO4/c1-10(2,3)8-5-4-7(11(13)14)6-9(8)12(15)16/h4-6,13-14H,1-3H3
• InChI Key： JDDLCTBTDFIGGM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(B(O)O)C=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 223.10200
• Monoisotopic Mass: 223.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• Density: 1.2
• Melting Point: 52-54
• Boiling Point: 375.3±52.0℃ at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.538
• PSA: 86.28000
• LogP: 1.09530

(4-tert-butyl-3-nitrophenyl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes